molecular formula C16H14N2O2 B8787486 1-Ethyl-2-(naphthalen-1-yl)-1H-imidazole-4-carboxylic acid CAS No. 906477-11-0

1-Ethyl-2-(naphthalen-1-yl)-1H-imidazole-4-carboxylic acid

Cat. No.: B8787486
CAS No.: 906477-11-0
M. Wt: 266.29 g/mol
InChI Key: IGQTXCJPEBNVRQ-UHFFFAOYSA-N
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Description

1-Ethyl-2-(naphthalen-1-yl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

906477-11-0

Molecular Formula

C16H14N2O2

Molecular Weight

266.29 g/mol

IUPAC Name

1-ethyl-2-naphthalen-1-ylimidazole-4-carboxylic acid

InChI

InChI=1S/C16H14N2O2/c1-2-18-10-14(16(19)20)17-15(18)13-9-5-7-11-6-3-4-8-12(11)13/h3-10H,2H2,1H3,(H,19,20)

InChI Key

IGQTXCJPEBNVRQ-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(N=C1C2=CC=CC3=CC=CC=C32)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Ethyl-2-naphthalen-1-yl-1H-imidazole-4-carboxylic acid ethyl ester (2.2 g, 7.48 mmol) is dissolved in THF (20 ml), followed by the addition of aqueous lithium hydroxide solution (2.0 N, 7.5 ml, 2.0 eq.). The mixture is heated at 50° C. overnight. THF is stripped off under reduced pressure, and the residue is diluted with water (10 ml), basified to pH=4˜5. The solid precipitate is collected, washed with water and ether, dried under high vacuum to give the title compound. LCMS 267 (M+1).
Name
1-Ethyl-2-naphthalen-1-yl-1H-imidazole-4-carboxylic acid ethyl ester
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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